Cas no 1227958-97-5 (2-Bromo-6-(cyano-13C, 15N)pyridine)

• Product Name: 2-Bromo-6-(cyano-13C, 15N)pyridine
• CAS No: 1227958-97-5
• MF: C₆H₃BrN₂
• MW: 184.991483926773
• CID: 6810220
• PubChem ID: 49758631
• Update Time: 2025-03-28

2-Bromo-6-(cyano-13C, 15N)pyridine Chemical and Physical Properties

Names and Identifiers

• CS-19663
• 2-Bromo-6-(cyano-13C, 15N)pyridine
• 1227958-97-5

• Inchi： 1S/C6H3BrN2/c7-6-3-1-2-5(4-8)9-6/h1-3H/i4+1,8+1
• InChI Key： HNEBPTAKURBYRM-ARERNSRJSA-N
• SMILES： BrC1=CC=CC([13C]#[15N])=N1

Computed Properties

• Exact Mass: 183.94835Da
• Monoisotopic Mass: 183.94835Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų